Cas no 2413085-25-1 (3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)-)

• Product Name: 3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)-
• CAS No: 2413085-25-1
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• MDL: MFCD32708355
• CID: 4784421
• Update Time: 2025-06-26

3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)-

• MDL： MFCD32708355
• Inchi： 1S/C11H12F2N2O2/c12-11(13)1-3-15(4-2-11)9-5-8(10(16)17)6-14-7-9/h5-7H,1-4H2,(H,16,17)
• InChI Key： HQQCWOVHTQWFBZ-UHFFFAOYSA-N
• SMILES： C1=NC=C(N2CCC(F)(F)CC2)C=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)-

3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)- (CAS No. 2413085-25-1): A Comprehensive Overview in Modern Chemical Biology

3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)-, identified by its CAS number CAS No. 2413085-25-1, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of a pyridine carboxylate moiety and a piperidine ring substituted with difluoro groups makes it a versatile scaffold for designing novel bioactive molecules.

The< strong>3-pyridinecarboxylic acid moiety serves as a key pharmacophore, contributing to the compound's ability to interact with biological targets such as enzymes and receptors. This functionality is further enhanced by the presence of the< strong>5-(4,4-difluoro-1-piperidinyl) group, which introduces additional electronic and steric properties that can fine-tune the compound's binding affinity and selectivity. The difluoro substitution is particularly noteworthy, as fluorine atoms are known to modulate metabolic stability and pharmacokinetic profiles of drug candidates.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The< strong>3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)- compound has emerged as a promising candidate in this context. Its structural features make it an excellent starting point for designing molecules that can selectively inhibit key enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are aberrantly expressed in cancer cells.

The< strong>CAS No. 2413085-25-1 identification ensures that researchers can reliably obtain and utilize this compound for their experiments. The precise chemical characterization provided by the CAS number allows for standardized synthesis and purification procedures, ensuring consistency across different research groups. This level of precision is crucial in academic and industrial settings where reproducibility is paramount.

Advances in computational chemistry have further enhanced the understanding of how< strong>3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)- interacts with biological targets. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches complement traditional experimental methods by providing rapid screening of large libraries of compounds.

The incorporation of< strong>4,4-difluoro-1-piperidinyl into the molecular framework offers several advantages over simpler piperidine derivatives. The fluorine atoms not only enhance lipophilicity but also introduce polarizability effects that can improve binding interactions with protein targets. This dual functionality makes the compound a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

In clinical research, the< strong>CAS No. 2413085-25-1-labeled compound has been investigated in preclinical models to assess its efficacy and safety profiles. Preliminary data suggest that it exhibits promising activity against certain disease states without significant side effects. These findings are encouraging and warrant further exploration in human trials. The ability of this compound to modulate biological pathways opens up new avenues for treating conditions that are currently difficult to manage with existing therapies.

The synthesis of< strong>3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods and green chemistry principles. These advancements not only improve the accessibility of the compound but also minimize environmental impact.

The future prospects for< strong>CAS No. 2413085-25-1-based compounds are exciting and multifaceted. Ongoing research aims to expand their therapeutic applications by exploring new chemical modifications and drug delivery systems. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential in translating laboratory findings into tangible benefits for patients.

In conclusion,< strong>3-Pyridinecarboxylic acid, 5-(4,4-difluoro-1-piperidinyl)-, with its CAS number CAS No. 2413085-25-1, represents a cornerstone in modern chemical biology research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutics across various disease areas. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in shaping the future of drug discovery and development.